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Compound of Interest

Compound Name: UM4118

Cat. No.: B15606672 Get Quote

Technical Support Center: UM4118
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, handling, and mechanism of

action of UM4118.

Frequently Asked Questions (FAQs)
Q1: What is UM4118 and what is its primary mechanism of action?

A1: UM4118 is a copper ionophore. Its primary mechanism of action is to transport copper ions

across cellular membranes, leading to an increase in intracellular copper concentration. This

elevated copper level induces a non-canonical form of mitochondrial cell death known as

cuproptosis.[1][2]

Q2: In which solvents is UM4118 soluble?

A2: While specific quantitative solubility data is not widely published, product datasheets

indicate that UM4118 can be dissolved in Dimethyl Sulfoxide (DMSO) for the preparation of

stock solutions.[1][2] Information regarding its solubility in other organic solvents such as

ethanol or DMF is not readily available. It is recommended to perform small-scale solubility

tests to determine the optimal solvent for your specific application.

Q3: How should stock solutions of UM4118 be prepared and stored?
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A3: For preparing stock solutions, it is recommended to dissolve UM4118 in DMSO. While a

maximum concentration is not specified in available literature, a common practice for similar

small molecules is to prepare a high-concentration stock (e.g., 10 mM) and then dilute it to the

desired working concentration in your experimental medium.

Based on supplier information, UM4118 solutions in DMSO can be stored for up to two weeks

at 4°C or for up to six months at -80°C.[1][2] For long-term storage, it is advisable to aliquot the

stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Q4: Are there any known issues when dissolving UM4118?

A4: As with many small molecules, achieving complete dissolution can sometimes be

challenging. If you encounter issues such as precipitation or cloudiness, please refer to the

troubleshooting guide below. Common factors that can influence solubility include the purity of

the compound, the quality of the solvent, temperature, and pH.

Solubility Data
Quantitative solubility data for UM4118 in common laboratory solvents is not readily available

in public datasheets or scientific literature. The table below summarizes the available

qualitative information. Researchers are encouraged to determine the solubility for their specific

experimental needs using the protocol provided.

Solvent Solubility Remarks

DMSO Soluble

Recommended for stock

solutions based on supplier

datasheets.[1][2]

Ethanol Data not available

Methanol Data not available

DMF Data not available

Water Expected to be poorly soluble
As is common for many

organic small molecules.

PBS Expected to be poorly soluble
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Troubleshooting Guide: Dissolving UM4118
Issue Possible Cause Recommended Solution

Compound does not dissolve

completely in DMSO.

- Insufficient solvent volume.-

Low-quality or wet DMSO.-

Compound has precipitated

out of solution.

- Try adding a larger volume of

DMSO to decrease the

concentration.- Use fresh,

anhydrous, high-purity DMSO.-

Gently warm the solution (e.g.,

to 37°C) and vortex or sonicate

briefly. Allow the solution to

return to room temperature

before use.

Precipitation occurs when

diluting DMSO stock in

aqueous buffer.

- The compound is not soluble

in the aqueous buffer at the

final concentration.- The

percentage of DMSO in the

final solution is too low.

- Increase the final

concentration of DMSO in the

aqueous solution (note: high

concentrations of DMSO can

be toxic to cells).- Decrease

the final concentration of

UM4118.- Consider using a

surfactant or co-solvent, but

validate its compatibility with

your experimental system.

Solution appears cloudy.

- Presence of insoluble

impurities.- The compound has

reached its solubility limit.

- Centrifuge the solution to

pellet any insoluble material

and carefully transfer the

supernatant.- Filter the solution

through a 0.22 µm syringe filter

compatible with the solvent.

Experimental Protocols
Protocol: Determination of UM4118 Solubility using the
Shake-Flask Method
This protocol provides a general procedure to determine the solubility of UM4118 in a solvent

of choice.
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Materials:

UM4118 powder

Solvent of choice (e.g., DMSO, ethanol, PBS)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (0.22 µm, compatible with the solvent)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of UM4118 powder to a vial containing a known volume of the

solvent. The excess solid should be clearly visible.

Seal the vial tightly.

Agitate the mixture at a constant temperature (e.g., 25°C) using an orbital shaker for 24-48

hours to ensure equilibrium is reached.

Separation of Undissolved Solid:

After the incubation period, centrifuge the vial at high speed (e.g., 10,000 x g) for 15

minutes to pellet the undissolved solid.

Carefully collect the supernatant using a pipette, being cautious not to disturb the pellet.
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Filter the supernatant through a 0.22 µm syringe filter to remove any remaining

microparticles.

Quantification by HPLC:

Prepare a series of standard solutions of UM4118 in the same solvent with known

concentrations.

Generate a calibration curve by injecting the standard solutions into the HPLC and plotting

the peak area against the concentration.

Inject the filtered saturated solution into the HPLC.

Determine the concentration of UM4118 in the saturated solution by comparing its peak

area to the calibration curve. This concentration represents the solubility of UM4118 in the

chosen solvent at the specified temperature.

Visualizations
Signaling Pathway of UM4118-Induced Cuproptosis
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Caption: Mechanism of UM4118-induced cuproptosis.

Experimental Workflow for Solubility Determination
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Caption: Workflow for determining UM4118 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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